molecular formula C20H24FNO B8396426 4-[[(4-Fluorobenzyl)oxy]methyl]-1-benzylpiperidine

4-[[(4-Fluorobenzyl)oxy]methyl]-1-benzylpiperidine

Cat. No.: B8396426
M. Wt: 313.4 g/mol
InChI Key: XBBPMZNIRPSONU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[[(4-Fluorobenzyl)oxy]methyl]-1-benzylpiperidine is a useful research compound. Its molecular formula is C20H24FNO and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C20H24FNO

Molecular Weight

313.4 g/mol

IUPAC Name

1-benzyl-4-[(4-fluorophenyl)methoxymethyl]piperidine

InChI

InChI=1S/C20H24FNO/c21-20-8-6-18(7-9-20)15-23-16-19-10-12-22(13-11-19)14-17-4-2-1-3-5-17/h1-9,19H,10-16H2

InChI Key

XBBPMZNIRPSONU-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCC1COCC2=CC=C(C=C2)F)CC3=CC=CC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

A suspension of sodium hydride (60% dispersion in oil, 0.76 g, 19 mmol) in anhydrous tetrahydrofuran (38 mL) was stirred at room temperature under a nitrogen atmosphere. A solution of 1-benzyl-4-hydroxymethyl piperidine (3.82 g, 18.6 mmol) was added dropwise. After the addition was completed, the reaction mixture was stirred for 2 h. 4-Fluorobenzyl bromide (2.4 mL, 19 mmol) was added dropwise, then the reaction mixture was stirred for 72 h. Water (50 mL) was added and the resulting mixture was extracted three times with ethyl acetate. Drying over magnesium sulfate, filtration and concentration in vacuo gave an oil. Vacuum distillation (170° C. (Kugelrohr oven), 1.0 Torr) gave a colorless oil (3.45 g, 59% yield): 'H-NMR: 7.34-6.98 (m, 9H), 4.46 (s, 2H), 3.50 (s, 2H), 2.93-2.87 (m, 2H), 2.02-1.59 (m, 5H), 1.39-125 HR-MS Calcd.: 313.1478; Found: 313.1479; (m, 2H); Anal. Calcd.: for C20H24FNO: C,76.65, H,7.72, N,4.47; Found: C,77.27, H,7.69, N,4.45.
Quantity
0.76 g
Type
reactant
Reaction Step One
Quantity
38 mL
Type
solvent
Reaction Step One
Quantity
3.82 g
Type
reactant
Reaction Step Two
Quantity
2.4 mL
Type
reactant
Reaction Step Three
Name
Quantity
50 mL
Type
reactant
Reaction Step Four
Name
Yield
59%

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